Cas no 157488-65-8 ((R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine)

• Product Name: (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine
• CAS No: 157488-65-8
• MF: C₂₂H₁₈NO₂P
• MW: 359.3576
• MDL: MFCD03426988
• CID: 904350
• PubChem ID: 24884968
• Update Time: 2025-11-01

(R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (R)-MONOPHOS
• (R)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (11bR)-N,N-Dimethyl-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• (R)-(?)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a′]dinaphthalen-4-yl)diMethylaMine
• (S)-(+)-(3,5-dioxa-4-phosphacyclohepta[2,1-a,3,4-a']-dinaphthalen-4-yl)dimethylamine
• (S)-MONOPHOS
• ]dinaphthalen-4-yl)dimethylamine,(R)-MONOPHOS.
• 3,4-a&#039
• 3,4-a']dinaphthalen
• 3,4-a']dinaphthalen-4-yl)[(1S)-1-phenylethyl]-aMine
• 97% (R)-MONOPHOS
• 3,4-a']dinaphthalen-4-yl)piperidine
• 3,4-a']dinaphthalen-4-yl)Morpholine
• 3,4-a']dinaphthalen-4-yl)dipropylaMine
• 3,4-a']dinaphthalen-4-yl)dimethylamine
• (R)-(-)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a
• 3,4-a']dinaphthalen-4-yl)dimethylamine, R-MonoPhos
• (S)-N,N-Dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• R-MonoPhos
• S-MonoPhos
• ()-MonoPhos
• N,N-DIMETHYLDINAPHTHO[2,1-D:1',2'-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (R)-(-)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• AK-
• CS-0062403
• 345967-22-8
• (+/-)-MonoPhos
• F20292
• N,N-Dimethyldinaphtho[2,1-d:1 inverted exclamation mark ,2 inverted exclamation mark -f][1,3,2]dioxaphosphepin-4-amine
• SY226298
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0^{2,11.0^{3,8.0^{18,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• N,N-DIMETHYL-12,14-DIOXA-13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-AMINE
• VNA96722
• (+/-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (11bS)-N,N-dimethyldinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
• SCHEMBL973485
• C22H18NO2P
• AS-73532
• A874927
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)dimethylamine, 97%
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine, S-MonoPhos
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a:3,4- a inverted exclamation mark ]dinaphthalen-4-yl)dimethylamine
• AC9125
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4- a']dinaphthalen-4-yl)dimethylamine, 97%
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine,
• QCHAVHXSBZARBO-UHFFFAOYSA-N
• 157488-65-8
• CS-W008148
• BP-12204
• F17178
• BP-12203
• (R)-(-)-(3,5-DIOXA-4-PHOSPHA-CYCLOHEPTA[2,1-A3,4-A']DINAPHTHALEN-4-YL)DIMETHYLAMINE
• D4993
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3(8),4,6,9,16,18(23),19,21-decaen-13-amine
• 185449-80-3
• Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, N,N-dimethyl-, (11bR)-
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine,
• SY009833
• ()-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a'] dinaphthalen-4-yl)dimethylamine
• AKOS015918434
• D4992
• MFCD03426988
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• J-011898
• N,N-dimethyl-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
• (S)-(+)-(3,5-Dioxa-4-phosphacyclohepta[2,1-a;3,4-a']dinaphthalen-4-yl)dimethylamine
• (11bS)-N pound notN-Dimethyl-dinaphtho[2 pound not1-d:1' pound not2'-f][1 pound not3 pound not2]dioxaphosphepin-4-amine
• (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine

• MDL： MFCD03426988
• Inchi： 1S/C22H18NO2P/c1-23(2)26-24-19-13-11-15-7-3-5-9-17(15)21(19)22-18-10-6-4-8-16(18)12-14-20(22)25-26/h3-14H,1-2H3
• InChI Key： QCHAVHXSBZARBO-UHFFFAOYSA-N
• SMILES： P1(N(C([H])([H])[H])C([H])([H])[H])OC2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2C2=C(C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C23)O1

Computed Properties

• Exact Mass: 359.10800
• Monoisotopic Mass: 359.10751581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: Not available
• Melting Point: 190 °C (dec.)
• Boiling Point: 548.7±33.0 °C at 760 mmHg
• Flash Point: 285.6±25.4 °C
• PSA: 29.52000
• LogP: 6.79400
• Solubility: Not available
• Sensitiveness: air sensitive
• Specific Rotation: -583° (c 0.06, CHCl3)
• Vapor Pressure: No data available

(R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine

Compound CAS No. 157488-65-8: (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine

The compound with CAS No. 157488-65-8, known as (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biochemistry due to its complex structure and potential applications in drug development and advanced materials synthesis.

The name of the compound itself reveals its intricate structure. The term (R)-(-) indicates the stereochemistry of the molecule, specifying that it is the R-enantiomer with a negative optical rotation. The core structure, 3,5-dioxa-4-phosphacyclohepta, suggests a seven-membered ring system containing two oxygen atoms (dioxa) and a phosphorus atom (phosphacyclo). This ring system is fused with a dinaphthale structure (3,4-a'dinaphthalen), creating a highly conjugated and aromatic system. The presence of dimethylamine groups further enhances the compound's functional versatility.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a chiral ligand in asymmetric catalysis, where its unique stereochemistry enables the selective synthesis of enantiopure compounds. Additionally, its aromatic system and phosphorus-containing ring make it a promising candidate for use in phosphorescent materials, which are critical in optoelectronic devices such as organic light-emitting diodes (OLEDs).

In terms of synthesis, this compound is typically prepared through a multi-step process involving phosphorus-containing precursors and carefully controlled coupling reactions. The use of advanced techniques such as microwave-assisted synthesis and continuous-flow chemistry has significantly improved the yield and purity of this compound. These advancements have made it more accessible for both academic research and industrial applications.

The biological activity of (R)-(-)-(3,5-Dioxa-4-phosphacyclohepta2,1-a;3,4-a'dinaphthalen-4-yl)dimethylamine has also been a subject of intense investigation. Preclinical studies suggest that it exhibits potent anti-inflammatory properties and may serve as a lead compound for developing treatments for chronic inflammatory diseases. Furthermore, its ability to interact with specific protein targets makes it a valuable tool in studying cellular signaling pathways.

From an environmental standpoint, researchers have evaluated the compound's biodegradability and eco-toxicity. Studies indicate that under controlled conditions, the compound undergoes efficient biodegradation without posing significant risks to aquatic ecosystems. This finding is particularly important for industries seeking sustainable chemical solutions.

In conclusion, CAS No. 157488-65-8 represents a cutting-edge compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future innovations within pharmaceuticals and materials science.